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Compound of Interest

Compound Name: Altenuene-d3

Cat. No.: B15559568

Get Quote

Altenuene-d3 is the deuterated form of Altenuene, a mycotoxin produced by fungi of the

Alternaria genus. This stable isotope-labeled compound serves as a critical internal standard

for accurate quantification in various analytical methods, particularly in isotope dilution mass

spectrometry. This guide provides a comprehensive overview of Altenuene-d3, its chemical

properties, synthesis, and analytical applications.

Chemical Identity and Structure
Altenuene-d3 is chemically designated as (2R,3R,4aR)-2,3,4,4a-Tetrahydro-2,3,7-trihydroxy-9-

methoxy-4a-methylbenzo[c]chromen-6-one-D3.[1] It is a derivative of Altenuene where three

hydrogen atoms on the methoxy group have been replaced with deuterium. This isotopic

labeling makes it an ideal internal standard for the analysis of the native mycotoxin, Altenuene.

The chemical structure of Altenuene-d3 is presented below:
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Caption: Chemical structure of Altenuene-d3.

Physicochemical and Spectroscopic Data
The following table summarizes the key physicochemical and spectroscopic data for Altenuene

and its deuterated analog. This information is crucial for its identification and characterization in

a laboratory setting.

Property Value (Altenuene) Value (Altenuene-d3)

Molecular Formula C₁₅H₁₆O₆ C₁₅H₁₃D₃O₆

Molecular Weight 292.28 g/mol 295.30 g/mol

Appearance White solid White solid

Melting Point 190-191 °C

Not explicitly reported, but

expected to be similar to

Altenuene.

¹H NMR (300 MHz, CDCl₃)

δ (ppm) = 1.32 (s, 3H), 2.59

(dd, J = 13.5, 16.4 Hz, 1H),

2.94 (dd, J = 4.8, 16.4 Hz, 1H),

3.26 (s, 3H), 4.07 (ddd, J =

4.8, 9.1, 13.5 Hz, 1H), 4.48

(ddd, J = 0.3, 2.0, 9.1 Hz, 1H),

7.30 (dd, J = 0.3, 2.0 Hz, 1H)

The spectrum is expected to

be similar, with the absence of

the methoxy proton signal at

3.26 ppm.

¹³C NMR (75 MHz, CDCl₃)

δ (ppm) = 17.7, 41.3, 48.5,

67.6, 70.4, 100.0, 101.1,

124.4, 148.9, 188.8

The spectrum is expected to

be very similar to that of

Altenuene.

Mass Spectrometry [M-H]⁻ = 291 [M-H]⁻ = 294
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Biological Activity of Altenuene
While Altenuene-d3 is primarily used as an analytical standard, the biological activities of its

parent compound, Altenuene, are of significant interest to researchers. Altenuene has been

reported to exhibit a range of biological effects, including:

Cytotoxicity: It has shown cytotoxic activity against various cancer cell lines.

Antimicrobial Activity: Altenuene has demonstrated inhibitory effects against certain bacteria

and fungi.

Phytotoxicity: As a mycotoxin, it can have toxic effects on plants.

The precise mechanisms of action and the signaling pathways involved in these biological

activities are still under investigation.

Experimental Protocols
The following is a detailed protocol for the synthesis of Altenuene-d3, adapted from the

literature.[1] This multi-step synthesis provides a reliable method for producing the deuterated

internal standard for research purposes.

Synthesis of Deuterated Boronate (Intermediate)
Alkylation: 4-hydroxy-2,6-dimethoxytoluene is regioselectively alkylated using iodomethane-

d3 (CD₃I) to introduce the deuterated methyl group.

Triflation: The resulting deuterated phenol is converted to the corresponding triflate using

trifluoromethanesulfonic anhydride (Tf₂O) in the presence of pyridine.

Borylation: The triflate is then subjected to a palladium-catalyzed borylation reaction with

bis(pinacolato)diboron (B₂pin₂) to yield the deuterated boronate intermediate.

Synthesis of the Bromo Enone (Intermediate)
Starting Material: The synthesis begins with commercially available D-(-)-quinic acid.
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Multi-step Conversion: Through a series of established chemical transformations, D-(-)-quinic

acid is converted into a key bromo enone intermediate.

Final Suzuki Coupling and Deprotection
Suzuki Coupling: The deuterated boronate and the bromo enone intermediates are coupled

using a palladium catalyst (e.g., Pd(dppf)Cl₂·CH₂Cl₂) in a Suzuki-Miyaura reaction.

Deprotection: The protecting groups on the coupled product are removed under acidic

conditions (e.g., acetic acid and water) to yield the final product, (-)-Altenuene-d3.

Purification: The crude product is purified by reversed-phase chromatography to obtain pure

Altenuene-d3 as a white solid.

Workflow and Diagrams
The synthesis of Altenuene-d3 involves a convergent approach where two key intermediates

are prepared separately and then combined in a final coupling step. The following diagram

illustrates this synthetic workflow.

Caption: Synthetic workflow for (-)-Altenuene-d3.

Conclusion
Altenuene-d3 is an indispensable tool for researchers in the fields of mycotoxin analysis, food

safety, and environmental monitoring. Its well-defined chemical structure and properties,

coupled with a reliable synthetic route, enable its use as a high-purity internal standard for the

accurate and precise quantification of Altenuene. Further research into the biological activities

of Altenuene may reveal novel mechanisms and potential therapeutic applications, and

Altenuene-d3 will continue to be a vital component of such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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